3-Phenylpyridine
Overview
Description
Synthesis Analysis
The synthesis of compounds related to 3-Phenylpyridine, such as 2-phenyl-3-aminopyridine, has been reported using cost-effective and high-yielding steps from commercially available starting materials. For example, the in situ protection of 2-chloro-3-aminopyridine followed by Suzuki coupling and subsequent hydrolysis provided key intermediates efficiently (Caron et al., 2001). Another approach for synthesizing disubstituted 3-phenyl derivatives involved coupling 2-aminopyridine with various carbonyl compounds, demonstrating the versatility of methods available for synthesizing phenylpyridine derivatives (Roslan et al., 2016).
Molecular Structure Analysis
The molecular structure of 3-Phenylpyridine derivatives has been elucidated through various techniques, including NMR spectroscopy and X-ray diffraction, providing insights into the arrangement of atoms and the electronic environment within these molecules. For instance, studies on related phenylpyridine compounds have confirmed the expected structural features and have shed light on the interactions between different substituents (Fischer & Troschütz, 2003).
Chemical Reactions and Properties
3-Phenylpyridine and its derivatives participate in various chemical reactions, highlighting their reactivity and potential as intermediates in organic synthesis. For example, the prototropic reaction of 3-methylpyridine with styrene, related to 3-Phenylpyridine reactivity, showcases the high mobility of certain hydrogens in the pyridine ring, leading to the formation of new carbon-nitrogen bonds (Chumakov & Ledovskikh, 1965).
Scientific Research Applications
1. Organic Chemistry: Halogenation of Pyridines
- Application : 3-Phenylpyridine is used in the halogenation of the 3-position of pyridines through Zincke imine intermediates . This process is crucial for obtaining a vast array of derivatives required for drug and agrochemical development .
- Method : The method involves a reaction sequence of pyridyl ring opening, halogenation, and ring closing. The acyclic Zincke imine intermediates undergo highly regioselective halogenation reactions under mild conditions .
- Results : Using this method, a diverse set of 3-halopyridines was produced. This method also demonstrated late-stage halogenation of complex pharmaceuticals and agrochemicals .
2. Agrochemicals: Synthesis of Herbicides
- Application : 3-Phenylpyridine is used in the synthesis of novel pyrazole derivatives with herbicidal activity .
- Method : A range of phenylpyridine moiety-containing pyrazole derivatives were designed, synthesized, and identified via NMR and HRMS .
- Results : The herbicidal activities of these compounds were evaluated against six species of weeds in a greenhouse via both pre- and post-emergence treatments at 150 g a.i./hm 2 . Some compounds exhibited moderate herbicidal activities against certain weeds .
3. Materials Science: Surface-Enhanced Raman Scattering (SERS) Spectroscopy
- Application : The interactions of 3-Phenylpyridine with copper surfaces have been investigated using SERS spectroscopy . This is important for understanding the behavior of molecules on metal surfaces, which has implications for catalysis, corrosion, and materials science .
- Method : The method involves applying a solution of 3-Phenylpyridine to a copper surface and then analyzing the resulting spectra using SERS spectroscopy .
- Results : The results provide insights into the behavior of 3-Phenylpyridine on copper surfaces, which can inform the design of materials and processes in various scientific and industrial applications .
4. Biochemistry: Synthesis of Pyridinium Salts
- Application : 3-Phenylpyridine is used in the synthesis of structurally diverse pyridinium salts . These salts are found in many natural products and bioactive pharmaceuticals .
- Method : The method involves various synthetic routes to produce pyridinium salts . These salts have been used in a wide range of research topics .
- Results : The results highlight the importance of pyridinium salts in terms of their synthetic routes, reactivity, and their applications in materials science and biological issues related to gene delivery .
5. Biochemistry: Gene Delivery
- Application : Pyridinium salts, which can be synthesized from 3-Phenylpyridine, have been found to be important in biological issues related to gene delivery .
- Method : The method involves the use of pyridinium salts as vectors for gene delivery .
- Results : The results highlight the potential of pyridinium salts in gene delivery applications .
6. Catalysis: Olefin Oxygenation
- Application : 3-Phenylpyridine has been used as an axial ligand to investigate the rate of olefin oxygenation catalyzed by synthetic metalloporphyrins .
- Method : The method involves the use of 3-Phenylpyridine as a ligand in metalloporphyrin-catalyzed reactions .
- Results : The results provide insights into the catalytic behavior of these systems, which can inform the design of new catalysts .
Safety And Hazards
3-Phenylpyridine is classified as a skin irritant (Category 2), eye irritant (Category 2A), and may cause respiratory irritation (Specific target organ toxicity - single exposure, Category 3) . It is advised to avoid breathing dust/fume/gas/mist/vapors/spray of this compound and to use only outdoors or in a well-ventilated area .
Future Directions
properties
IUPAC Name |
3-phenylpyridine | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H9N/c1-2-5-10(6-3-1)11-7-4-8-12-9-11/h1-9H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HJKGBRPNSJADMB-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C2=CN=CC=C2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H9N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID0061404 | |
Record name | 3-Phenylpyridine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID0061404 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
155.20 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-Phenylpyridine | |
CAS RN |
1008-88-4 | |
Record name | 3-Phenylpyridine | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1008-88-4 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 3-Phenylpyridine | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0001008884 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Pyridine, 3-phenyl- | |
Source | EPA Chemicals under the TSCA | |
URL | https://www.epa.gov/chemicals-under-tsca | |
Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
Record name | 3-Phenylpyridine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID0061404 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 3-phenylpyridine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.012.511 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | 3-PHENYLPYRIDINE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/EDZ6KB7JVC | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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